Cas no 2097862-58-1 (N-1-(2-methoxypyridine-3-carbonyl)azetidin-3-ylpyridazin-3-amine)

• Product Name: N-1-(2-methoxypyridine-3-carbonyl)azetidin-3-ylpyridazin-3-amine
• CAS No: 2097862-58-1
• MF: C₁₄H₁₅N₅O₂
• MW: 285.301202058792
• CID: 6278072
• PubChem ID: 126853366
• Update Time: 2025-05-19

N-1-(2-methoxypyridine-3-carbonyl)azetidin-3-ylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methoxypyridine-3-carbonyl)azetidin-3-ylpyridazin-3-amine
• N-[1-(2-methoxypyridine-3-carbonyl)azetidin-3-yl]pyridazin-3-amine
• AKOS032467160
• 2097862-58-1
• CHEMBL4949634
• (2-methoxypyridin-3-yl)-[3-(pyridazin-3-ylamino)azetidin-1-yl]methanone
• F6550-6170

• Inchi： 1S/C14H15N5O2/c1-21-13-11(4-2-6-15-13)14(20)19-8-10(9-19)17-12-5-3-7-16-18-12/h2-7,10H,8-9H2,1H3,(H,17,18)
• InChI Key： KLXMZVAUNOMZFY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN=C1OC)N1CC(C1)NC1=CC=CN=N1

Computed Properties

• Exact Mass: 285.12257474g/mol
• Monoisotopic Mass: 285.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.2Ų

Additional information on N-1-(2-methoxypyridine-3-carbonyl)azetidin-3-ylpyridazin-3-amine

Comprehensive Overview of N-1-(2-methoxypyridine-3-carbonyl)azetidin-3-ylpyridazin-3-amine (CAS No. 2097862-58-1)

The compound N-1-(2-methoxypyridine-3-carbonyl)azetidin-3-ylpyridazin-3-amine (CAS No. 2097862-58-1) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique azetidine and pyridazine moieties, is a prime example of modern heterocyclic chemistry. Its structural complexity and potential pharmacological applications make it a subject of intense research, particularly in the development of novel therapeutic agents.

One of the most intriguing aspects of N-1-(2-methoxypyridine-3-carbonyl)azetidin-3-ylpyridazin-3-amine is its role as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The pyridazine core of this compound is known to interact with ATP-binding sites of kinases, making it a promising candidate for targeted therapies. Researchers are particularly interested in its potential to modulate specific kinase pathways with high selectivity, thereby minimizing off-target effects.

In recent years, the demand for small molecule inhibitors has surged, driven by the growing need for precision medicine. N-1-(2-methoxypyridine-3-carbonyl)azetidin-3-ylpyridazin-3-amine aligns perfectly with this trend, as its molecular design allows for fine-tuning of pharmacokinetic properties. The inclusion of a methoxypyridine group enhances its solubility and bioavailability, which are critical factors in drug development. This compound is often discussed in forums and publications focusing on structure-activity relationships (SAR), a hot topic among chemists and pharmacologists.

Another area where CAS No. 2097862-58-1 is making waves is in the field of fragment-based drug design (FBDD). Fragment-based approaches rely on small, low-molecular-weight compounds that can be optimized into high-affinity ligands. The azetidine ring in this molecule serves as an excellent scaffold for fragment elaboration, enabling the exploration of diverse chemical space. This has led to increased interest from pharmaceutical companies looking to expand their libraries of lead compounds.

The synthesis of N-1-(2-methoxypyridine-3-carbonyl)azetidin-3-ylpyridazin-3-amine involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These processes are often optimized for yield and purity, as impurities can significantly impact the compound's biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the final product. The compound's CAS registry number ensures its unambiguous identification in scientific literature and databases.

From a commercial perspective, CAS No. 2097862-58-1 is available through specialized chemical suppliers catering to research institutions and pharmaceutical developers. Its price and availability are influenced by factors such as synthetic complexity, demand, and scale of production. Researchers often search for bulk suppliers or custom synthesis services to procure this compound for their studies. The growing interest in personalized medicine and targeted therapies is expected to drive further demand for such specialized chemicals.

In conclusion, N-1-(2-methoxypyridine-3-carbonyl)azetidin-3-ylpyridazin-3-amine represents a fascinating intersection of chemistry and biology. Its potential applications in drug discovery, kinase inhibition, and fragment-based design make it a valuable tool for researchers. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in the development of next-generation therapeutics. Its CAS number ensures its place in the annals of chemical research, while its structural features promise exciting possibilities for future innovations.